Cas no 329378-94-1 (5-(Hydroxymethyl)-1-(prop-2-en-1-yl)-1,3-dihydro-2H-imidazole-2-thione)
329378-94-1 structure
Product Name:5-(Hydroxymethyl)-1-(prop-2-en-1-yl)-1,3-dihydro-2H-imidazole-2-thione
CAS No:329378-94-1
MF:C7H10N2OS
MW:170.232100009918
CID:2822324
PubChem ID:22988643
Update Time:2025-04-21
5-(Hydroxymethyl)-1-(prop-2-en-1-yl)-1,3-dihydro-2H-imidazole-2-thione Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL6952106
- DTXSID30629364
- AKOS006318616
- 5-(Hydroxymethyl)-1-(prop-2-en-1-yl)-1,3-dihydro-2H-imidazole-2-thione
- 329378-94-1
-
- Inchi: 1S/C7H10N2OS/c1-2-3-9-6(5-10)4-8-7(9)11/h2,4,10H,1,3,5H2,(H,8,11)
- InChI Key: IXHUCSPRXUBEDT-UHFFFAOYSA-N
- SMILES: S=C1NC=C(CO)N1CC=C
Computed Properties
- Exact Mass: 170.05138412Da
- Monoisotopic Mass: 170.05138412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 67.6Ų
5-(Hydroxymethyl)-1-(prop-2-en-1-yl)-1,3-dihydro-2H-imidazole-2-thione Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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